Cas no 2287332-56-1 (2-(2,6-dichlorophenyl)pyrrolidine hydrochloride)

• Product Name: 2-(2,6-dichlorophenyl)pyrrolidine hydrochloride
• CAS No: 2287332-56-1
• MF: C₁₀H₁₂Cl₃N
• MW: 252.567979812622
• CID: 5580823
• PubChem ID: 137944234
• Update Time: 2025-05-25

2-(2,6-dichlorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)pyrrolidine hydrochloride
• AT38067
• 2-(2,6-Dichlorophenyl)pyrrolidine;hydrochloride
• EN300-6738436
• 2287332-56-1
• 2-(2,6-dichlorophenyl)pyrrolidinehydrochloride
• 2-(2,6-dichlorophenyl)pyrrolidine HCl

• Inchi： 1S/C10H11Cl2N.ClH/c11-7-3-1-4-8(12)10(7)9-5-2-6-13-9;/h1,3-4,9,13H,2,5-6H2;1H
• InChI Key： UEJWUEFEHAEOLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CCCN1)Cl.Cl

Computed Properties

• Exact Mass: 251.003532g/mol
• Monoisotopic Mass: 251.003532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,6-dichlorophenyl)pyrrolidine hydrochloride

Introduction to 2-(2,6-Dichlorophenyl)Pyrrolidine Hydrochloride (CAS No. 228733-56-1)

The compound 2-(2,6-dichlorophenyl)pyrrolidine hydrochloride, identified by the CAS registry number 228733-56-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with a 2,6-dichlorophenyl group. This substitution pattern imparts specific electronic and steric properties to the molecule, making it a valuable compound for various chemical and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(2,6-dichlorophenyl)pyrrolidine hydrochloride. Researchers have explored various routes, including palladium-catalyzed cross-coupling reactions and asymmetric synthesis techniques, to construct this compound with high precision. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for its pharmacological applications.

The pharmacological profile of 2-(2,6-dichlorophenyl)pyrrolidine hydrochloride has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of ion channels and receptors, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. The compound's ability to interact with these targets is attributed to its unique structure, particularly the dichlorophenyl group, which contributes to its lipophilicity and receptor-binding affinity.

In addition to its pharmacological significance, 2-(2,6-dichlorophenyl)pyrrolidine hydrochloride has been utilized as a building block in the synthesis of more complex molecules. Its versatility in forming various heterocyclic frameworks makes it an invaluable intermediate in medicinal chemistry. Recent research has highlighted its role in the construction of bioactive compounds with improved potency and selectivity.

The synthesis and characterization of 2-(2,6-dichlorophenyl)pyrrolidine hydrochloride have been documented in numerous scientific journals. These studies emphasize the importance of understanding the relationship between molecular structure and biological activity. By leveraging computational chemistry tools and experimental techniques, researchers have gained deeper insights into the compound's properties and potential therapeutic applications.

In conclusion, 2-(2,6-dichlorophenyl)pyrrolidine hydrochloride (CAS No. 228733-56-1) stands as a testament to the progress in organic synthesis and pharmacology. Its unique structure and diverse applications continue to make it a focal point for scientific exploration. As research advances, this compound is expected to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.